![molecular formula C11H11FN2O B8402697 C-[3-(3-Fluoro-phenyl)-5-methyl-isoxazol-4-yl]-methylamine](/img/structure/B8402697.png)
C-[3-(3-Fluoro-phenyl)-5-methyl-isoxazol-4-yl]-methylamine
Cat. No. B8402697
M. Wt: 206.22 g/mol
InChI Key: CAMBNXDZTDKESA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07943619B2
Procedure details
As described for example 78b, 2-[3-(3-fluoro-phenyl)-5-methyl-isoxazol-4-ylmethyl]-isoindole-1,3-dione (6.26 g, 19 mmol) was converted, instead of 2-[3-(4-fluoro-phenyl)-5-methyl-isoxazol-4-ylmethyl]-isoindole-1,3-dione, to the title compound (2.95 g, 77%) which was obtained as a yellow oil. MS: m/e=207.3 [M+H]+.
Name
2-[3-(3-fluoro-phenyl)-5-methyl-isoxazol-4-ylmethyl]-isoindole-1,3-dione
Quantity
6.26 g
Type
reactant
Reaction Step One
Name
2-[3-(4-fluoro-phenyl)-5-methyl-isoxazol-4-ylmethyl]-isoindole-1,3-dione
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Yield
77%
Identifiers
|
REACTION_CXSMILES
|
[F:1][C:2]1[CH:3]=[C:4]([C:8]2[C:12]([CH2:13][N:14]3C(=O)C4C(=CC=CC=4)C3=O)=[C:11]([CH3:25])[O:10][N:9]=2)[CH:5]=[CH:6][CH:7]=1.FC1C=CC(C2C(CN3C(=O)C4C(=CC=CC=4)C3=O)=C(C)ON=2)=CC=1>>[F:1][C:2]1[CH:3]=[C:4]([C:8]2[C:12]([CH2:13][NH2:14])=[C:11]([CH3:25])[O:10][N:9]=2)[CH:5]=[CH:6][CH:7]=1
|
Inputs
Step One
|
Name
|
2-[3-(3-fluoro-phenyl)-5-methyl-isoxazol-4-ylmethyl]-isoindole-1,3-dione
|
|
Quantity
|
6.26 g
|
|
Type
|
reactant
|
|
Smiles
|
FC=1C=C(C=CC1)C1=NOC(=C1CN1C(C2=CC=CC=C2C1=O)=O)C
|
Step Two
|
Name
|
2-[3-(4-fluoro-phenyl)-5-methyl-isoxazol-4-ylmethyl]-isoindole-1,3-dione
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
FC1=CC=C(C=C1)C1=NOC(=C1CN1C(C2=CC=CC=C2C1=O)=O)C
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
FC=1C=C(C=CC1)C1=NOC(=C1CN)C
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.95 g | |
| YIELD: PERCENTYIELD | 77% | |
| YIELD: CALCULATEDPERCENTYIELD | 75.3% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
